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Compound of Interest

Compound Name: 1-Bromo-1-fluorocyclohexane

Cat. No.: B14755323 Get Quote

Essential Safety and Handling Guide for 1-Bromo-1-
fluorocyclohexane
Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-1-fluorocyclohexane could be

located. The following guidance is based on the safety data of structurally similar halogenated

organic compounds, including 1-Bromo-2-fluorocyclohexane and 1-Bromo-1-

methylcyclohexane. It is crucial to handle this chemical with caution and to consult with your

institution's Environmental Health and Safety (EHS) department for specific protocols.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Bromo-1-fluorocyclohexane. The

procedural steps outlined below are critical for ensuring laboratory safety and proper chemical

management.

Hazard Profile
Based on analogous compounds, 1-Bromo-1-fluorocyclohexane is anticipated to be a

flammable liquid that can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure risk. The

following table summarizes the recommended PPE for handling 1-Bromo-1-
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fluorocyclohexane.

Protection Type
Specific
Recommendations

Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact which

can cause irritation.[1][3]

Body Protection

A lab coat, long pants, and

closed-toe shoes. A chemical-

resistant apron may be

necessary for larger quantities.

Protects against accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[1][2] If ventilation

is inadequate, a respirator with

an organic vapor cartridge may

be required.

Minimizes the inhalation of

vapors which may cause

respiratory tract irritation.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

compliance.

Operational Plan: Step-by-Step Handling Procedures
Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably inside a certified chemical fume hood.[1]

[2][4]

Ensure that a safety shower and eyewash station are readily accessible.

Remove all potential ignition sources, as the compound is likely flammable.[5][6][7]
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Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid inhaling vapors.[1]

Use non-sparking tools to prevent ignition.[6][7][8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat, sparks, and open flames.[2][6]

Store away from incompatible materials such as strong oxidizing agents.[5]

Spill Response:

In case of a small spill, absorb the chemical with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for hazardous waste disposal.[1]

For large spills, evacuate the area and contact your institution's EHS department.

Disposal Plan
Proper disposal of 1-Bromo-1-fluorocyclohexane and its contaminated materials is critical.

Waste Segregation:

Collect all waste containing 1-Bromo-1-fluorocyclohexane in a designated, leak-proof,

and clearly labeled hazardous waste container.[4][9]

Label the container as "Hazardous Waste," with the full chemical name, and indicate that it

contains halogenated organic compounds.[4][9][10]

Container Management:
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Keep the waste container tightly sealed when not in use.[1]

Store the waste container in a designated and secure satellite accumulation area.[4]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or

a licensed hazardous waste disposal contractor.[4][9]

Do not dispose of this chemical down the drain or in regular trash.[1][9] The primary

disposal method for halogenated organic compounds is typically high-temperature

incineration.[4][9]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromo-1-fluorocyclohexane.
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Caption: Workflow for handling 1-Bromo-1-fluorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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